Cas no 81914-45-6 (tert-butyl (2E)-2-(1-{4-[(3-amino-2,3,6-trideoxyhexopyranosyl)oxy]-2,5,7,12-tetrahydroxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-2-yl}ethylidene)hydrazinecarboxylate hydrochloride (1:1))

• Product Name: tert-butyl (2E)-2-(1-{4-[(3-amino-2,3,6-trideoxyhexopyranosyl)oxy]-2,5,7,12-tetrahydroxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-2-yl}ethylidene)hydrazinecarboxylate hydrochloride (1:1)
• CAS No: 81914-45-6
• MF: C₃₁H₃₈ClN₃O₁₁
• MW: 664.099928379059
• CID: 1805890
• PubChem ID: 9588595
• Update Time: 2025-04-21

tert-butyl (2E)-2-(1-{4-[(3-amino-2,3,6-trideoxyhexopyranosyl)oxy]-2,5,7,12-tetrahydroxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-2-yl}ethylidene)hydrazinecarboxylate hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-2-(1-{4-[(3-amino-2,3,6-trideoxyhexopyranosyl)oxy]-2,5,7,12-tetrahydroxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-2-yl}ethylidene)hydrazinecarboxylate hydrochloride (1:1)
• LogP
• tert-butyl N-[(E)-1-[4-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-2,5,7,12-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethylideneamino]carbamate,hydrochloride
• 81914-45-6
• 13-tert-Butyloxycarbonylhydrazone of carminomycin hydrochloride
• Carbazic acid, 3-(1-(4-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-6,11-dioxo-1,2,3,4,6,11-hexahydro-2,5,7,12-tetrahydroxynaphthacen-2-yl)ethylidene)-, tert-butyl ester, monohydrochloride

• Inchi： 1S/C31H37N3O11.ClH/c1-12-24(36)16(32)9-19(43-12)44-18-11-31(42,13(2)33-34-29(41)45-30(3,4)5)10-15-21(18)28(40)23-22(26(15)38)25(37)14-7-6-8-17(35)20(14)27(23)39;/h6-8,12,16,18-19,24,35-36,38,40,42H,9-11,32H2,1-5H3,(H,34,41);1H/b33-13+;
• InChI Key： YUISNKMTMJDASD-WHPANWKISA-N
• SMILES： Cl.O(C1CC(C(C(C)O1)O)N)C1C2C(=C3C(C4C(=CC=CC=4C(C3=C(C=2CC(/C(/C)=N/NC(=O)OC(C)(C)C)(C1)O)O)=O)O)=O)O

Computed Properties

• Exact Mass: 663.2194867g/mol
• Monoisotopic Mass: 663.2194867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 1190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231Ų